Cas no 2354103-97-0 (1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2354103-97-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5655138
• PubChem ID: 165876676
• Update Time: 2025-06-08

1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid
• EN300-27193371
• rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid, trans
• 2354103-97-0
• 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-10(6-9-4-5-9)11(8-15)12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： MBLSMDHZQNHFRQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C1)CC1CC1)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid (CAS No. 2354103-97-0) and Its Emerging Applications in Chemical Biology

1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 2354103-97-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile applications. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their role in pharmaceutical intermediates and bioactive molecules. The presence of a tert-butoxy carbonyl (Boc) group and a cyclopropylmethyl substituent endows this molecule with distinct chemical properties, making it a valuable scaffold for drug discovery and molecular design.

The Boc group is a well-established protecting group in organic synthesis, particularly in peptide chemistry, where it safeguards the amine functionality during synthetic steps. Its stability under various reaction conditions and ease of removal under mild acidic conditions make it indispensable in multi-step synthetic routes. In contrast, the cyclopropylmethyl moiety introduces steric hindrance and electronic effects that can modulate the reactivity and binding affinity of the molecule. This combination of structural elements has positioned 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid as a promising candidate for developing novel bioactive compounds.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine scaffolds in drug design. Pyrrolidines are prevalent in natural products and pharmacologically active molecules, exhibiting diverse biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of pyrrolidine derivatives allows for the fine-tuning of their biological profiles by introducing various substituents at different positions. The compound under discussion incorporates a 4-(cyclopropylmethyl) substituent at the 4-position of the pyrrolidine ring, which not only enhances its structural complexity but also potentially improves its interaction with biological targets.

One of the most compelling aspects of 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid is its potential utility as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of non-peptide moieties like the cyclopropylmethyl group can enhance metabolic stability and binding affinity, making peptidomimetics more effective therapeutic agents. The Boc protection further facilitates the controlled synthesis of these complex molecules, ensuring high yields and purity.

In the realm of drug discovery, 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid has been explored as a precursor for more complex scaffolds through various functionalization strategies. For instance, selective deprotection of the Boc group followed by nucleophilic substitution or coupling reactions allows for the introduction of additional functional groups at strategic positions. This modular approach enables chemists to rapidly diversify libraries of compounds for high-throughput screening (HTS), an essential step in identifying lead candidates for further development.

The cyclopropyl ring is particularly noteworthy due to its unique electronic properties and steric profile. Cyclopropane derivatives are known to exhibit high binding affinity to biological targets due to their rigid three-membered ring structure, which can complement specific binding pockets in proteins or enzymes. The 4-(cyclopropylmethyl) substitution in this compound likely contributes to its ability to interact favorably with biological macromolecules, potentially enhancing its pharmacological activity. Moreover, cyclopropanes can undergo ring-opening reactions under certain conditions, providing a pathway for further derivatization and structural diversification.

Recent studies have demonstrated the utility of pyrrolidine-based compounds in modulating enzyme activity, particularly kinases and proteases, which are key targets in oncology and inflammatory diseases. The structural motif present in 1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid aligns well with these targets, offering opportunities for developing inhibitors or modulators with therapeutic potential. The combination of steric hindrance from the cyclopropyl group and electronic tuning from other substituents can be exploited to achieve high selectivity against specific enzyme isoforms.

The compound’s synthesis involves multi-step organic transformations that highlight its synthetic complexity and elegance. Key steps include functional group interconversions, protection-deprotection strategies, and stereoselective reactions that ensure high enantiomeric purity if required for biological applications. The use of advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions further underscores its synthetic feasibility and potential scalability for industrial applications.

In conclusion,1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid (CAS No. 2354103-97-0) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile tool for drug discovery and molecular engineering. As research continues to uncover new applications for pyrrolidine derivatives,1-(tert-butoxy)carbonyl-4-(cyclopropylmethyl)pyrrolidine-3-carboxylic acid is poised to play an increasingly important role in shaping future therapeutic strategies across various disease areas.